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Compound of Interest

Compound Name: 1,4-Dibromo-2-butene

Cat. No.: B147587

Essential Safety and Handling Guide for 1,4-
Dibromo-2-butene

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 1,4-Dibromo-2-butene (CAS No:
821-06-7). Adherence to these protocols is essential for ensuring laboratory safety and
minimizing risk. This compound is toxic, corrosive, and requires careful management.

Hazard Identification and Physical Properties

1,4-Dibromo-2-butene is a hazardous chemical with multiple risk factors. It is classified as
toxic if swallowed and causes severe skin burns and eye damage.[1][2][3] The substance is
also a lachrymator (induces tearing) and a vesicant (causes blistering).[1] Below is a summary
of its key properties for quick reference.

Table 1: Hazard Summary
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Hazard . .
o GHS Pictogram Signal Word Hazard Statement
Classification
Acute Toxicity, Oral H301: Toxic if
Danger
(Category 3) swallowed.[1][3]

. . H314: Causes severe
Skin Corrosion

corrosive Danger skin burns and eye
(Category 1B)

damage.[1][3]

) H314: Causes severe
Serious Eye Damage ] ]
corrosive Danger skin burns and eye
(Category 1)
damage.[1]

| Genetic Defect Suspect | health hazard | Danger | H341: Suspected of causing genetic
defects.[3] |

Table 2: Physical and Chemical Properties

Property Value

Molecular Formula CaHeBr2[4][5][6]1[7]

Molecular Weight 213.90 g/mol [1][41[7]

Appearance Crystals or white crystalline solid.[4][5]
Melting Point 48-51 °C (lit.)[5]

Boiling Point 205 °C (lit)[5]

Flash Point 113 °C (235.4 °F) - closed cup.[5]
Storage Temperature 2-8°C.[9]

| Solubility | Insoluble in water.[4] Slightly soluble in chloroform and methanol.[5] |

Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory when handling 1,4-Dibromo-2-butene. The type of
protective equipment must be selected based on the concentration and amount of the
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substance at the specific workplace.[1]

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type

Eye/Face Protection

Specification

Tightly fitting safety
goggles with side-shields
or a face shield.[1][8]

Rationale and Best
Practices

Must conform to EN 166
(EU) or NIOSH (US)
standards.[1][8] Protects
against splashes and dust
formation.

Skin and Body Protection

Chemical-resistant, impervious
gloves (e.g., nitrile rubber). A
complete suit protecting
against chemicals or, at
minimum, disposable Tyvek

sleeves taped to gloves.[1][9]

Gloves must be inspected
before use and disposed of
properly after handling.[1]
Contaminated work clothing
should not be allowed out of
the workplace.[8] Take off
contaminated clothing
immediately.[1][10]

| Respiratory Protection | Use only in a well-ventilated area or outdoors.[2][8] If exposure limits

are exceeded or irritation occurs, use a full-face particle respirator (type N100/P3 cartridges) or

a full-face supplied-air respirator.[1] | A risk assessment is required to determine the

appropriate level of respiratory protection.[1] Respirators must be approved under government
standards like NIOSH (US) or CEN (EU).[1] |

Operational and Disposal Plans

A systematic approach to handling, storage, and disposal is critical for safety.

Step-by-Step Handling Protocol

e Preparation:

o Read and understand the Safety Data Sheet (SDS) thoroughly before use.[8]
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o Ensure an eyewash station and safety shower are immediately accessible and
operational.[2][11]

o Work only in a well-ventilated area, preferably within a chemical fume hood.[1][8][12]

o Assemble all necessary equipment and PPE before handling the chemical.

e Handling:

o

Avoid all personal contact, including inhalation of dust or vapors.

[¢]

Avoid formation of dust and aerosols.[1][3][8][12]

[¢]

Do not eat, drink, or smoke in the handling area.[2][3][8]

[e]

Wash hands thoroughly after handling, before breaks, and at the end of the workday.[1][2]
[3][8]

e Storage:

o

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][8]

[¢]

The recommended storage temperature is between 2-8°C.[5]

[¢]

Store locked up and away from incompatible materials such as strong oxidizers and strong
bases.[4][8][9]

o

Protect from light and air.[4][9]

Emergency Procedures: First Aid

Immediate action is required in case of exposure.
» Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids.[2] Remove contact lenses if present and easy to do.[1][2][8] Continue rinsing and
call a physician immediately.[1]

o Skin Contact: Take off immediately all contaminated clothing.[1][2][10] Wash off with soap
and plenty of water.[1][10][12] Seek immediate medical attention.[1][2]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC406460250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC161280010&countryCode=US&language=en
https://dept.harpercollege.edu/chemistry/msds/Dibromo-2-Butene%20trans-1,4-.pdf
https://www.echemi.com/sds/e-14-dibromobut-2-ene-pid_Rock26162.html
https://www.lookchem.com/404.htm
https://dept.harpercollege.edu/chemistry/msds/Dibromo-2-Butene%20trans-1,4-.pdf
https://www.chemicalbook.com/msds/e-1-4-dibromobut-2-ene.pdf
https://www.echemi.com/sds/e-14-dibromobut-2-ene-pid_Rock26162.html
https://www.lookchem.com/404.htm
https://www.fishersci.com/store/msds?partNumber=AC406460250&countryCode=US&language=en
https://www.chemicalbook.com/msds/e-1-4-dibromobut-2-ene.pdf
https://www.echemi.com/sds/e-14-dibromobut-2-ene-pid_Rock26162.html
https://dept.harpercollege.edu/chemistry/msds/Dibromo-2-Butene%20trans-1,4-.pdf
https://www.fishersci.com/store/msds?partNumber=AC406460250&countryCode=US&language=en
https://www.chemicalbook.com/msds/e-1-4-dibromobut-2-ene.pdf
https://www.echemi.com/sds/e-14-dibromobut-2-ene-pid_Rock26162.html
https://dept.harpercollege.edu/chemistry/msds/Dibromo-2-Butene%20trans-1,4-.pdf
https://www.echemi.com/sds/e-14-dibromobut-2-ene-pid_Rock26162.html
https://www.chembk.com/en/chem/2-Butene,%201,4-dibromo-,%20(2E)-
https://pubchem.ncbi.nlm.nih.gov/compound/trans-1_4-Dibromo-2-butene
https://www.echemi.com/sds/e-14-dibromobut-2-ene-pid_Rock26162.html
https://cameochemicals.noaa.gov/chemical/20120
https://pubchem.ncbi.nlm.nih.gov/compound/trans-1_4-Dibromo-2-butene
https://cameochemicals.noaa.gov/chemical/20120
https://www.fishersci.com/store/msds?partNumber=AC406460250&countryCode=US&language=en
https://dept.harpercollege.edu/chemistry/msds/Dibromo-2-Butene%20trans-1,4-.pdf
https://www.fishersci.com/store/msds?partNumber=AC406460250&countryCode=US&language=en
https://www.echemi.com/sds/e-14-dibromobut-2-ene-pid_Rock26162.html
https://dept.harpercollege.edu/chemistry/msds/Dibromo-2-Butene%20trans-1,4-.pdf
https://dept.harpercollege.edu/chemistry/msds/Dibromo-2-Butene%20trans-1,4-.pdf
https://www.fishersci.com/store/msds?partNumber=AC406460250&countryCode=US&language=en
https://www.echemi.com/sds/14-dibromo-23-bisbromomethyl-2-butene-pid_Seven32487.html
https://dept.harpercollege.edu/chemistry/msds/Dibromo-2-Butene%20trans-1,4-.pdf
https://www.echemi.com/sds/14-dibromo-23-bisbromomethyl-2-butene-pid_Seven32487.html
https://www.lookchem.com/404.htm
https://dept.harpercollege.edu/chemistry/msds/Dibromo-2-Butene%20trans-1,4-.pdf
https://www.fishersci.com/store/msds?partNumber=AC406460250&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147587?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

 Inhalation: Move the person to fresh air immediately.[1][2][10][12] If breathing is difficult or
has stopped, provide artificial respiration.[1][2][10][12] Seek immediate medical help, even if
no symptoms are present.[4][9]

 Ingestion: Do NOT induce vomiting.[1] Rinse mouth with water.[1][12] Never give anything by
mouth to an unconscious person.[1][12] Get emergency medical help immediately.[8]

Chemical Spill Response Workflow

In the event of a spill, a structured response is crucial to mitigate hazards safely.
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Spill Detected

IMMEDIATE ACTION

Evacuate Personnel
Isolate Spill Area (25-50m)

Y

Don Full PPE:
- Respirator
- Chemical Suit
- Gloves & Goggles

A\

Remove All
Ignition Sources

A\

Ensure Adequate
Ventilation

CLEANUP PROCEDURE

Contain Spill
Dampen with 60-70% Ethanol

Collect Material
Use absorbent paper for residue

Seal in Vapor-Tight
Plastic Bag/Container

Decontaminate Surfaces
1. 60-70% Ethanol
2. Soap & Water

Dispose of Waste
(Follow institutional guidelines)

Area Cleaned & Verified

Click to download full resolution via product page

Caption: Workflow for handling a 1,4-Dibromo-2-butene spill.
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Disposal Plan

Proper disposal is a critical final step to ensure environmental and personnel safety.
e Waste Collection:

o Collect unused product and contaminated materials (e.g., absorbent paper, gloves,
clothing) in suitable, closed, and clearly labeled containers for disposal.[1][8]

» Regulatory Compliance:

o Dispose of the contents and container at an approved waste disposal plant or treatment
facility.[2][8]

o All disposal practices must be in accordance with applicable federal, state, and local laws
and regulations.[8]

o Contaminated Packaging:

o Dispose of contaminated packaging as unused product.[1] Do not reuse empty containers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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